Cas no 1261774-05-3 (5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl)

• Product Name: 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl
• CAS No: 1261774-05-3
• MF: C₁₅H₉ClF₆
• MW: 338.675384283066
• CID: 4990850
• Update Time: 2025-05-20

5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl

• Inchi： 1S/C15H9ClF6/c16-8-9-4-11(7-13(5-9)15(20,21)22)10-2-1-3-12(6-10)14(17,18)19/h1-7H,8H2
• InChI Key： WQNARJFCIJTCBU-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(F)(F)F)=CC(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl

Comprehensive Overview of 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl (CAS No. 1261774-05-3)

5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl (CAS No. 1261774-05-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique trifluoromethyl and chloromethyl functional groups, offers remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutics and high-performance materials.

The molecular structure of 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl features a biphenyl backbone substituted with two trifluoromethyl groups at the 5 and 3' positions and a chloromethyl group at the 3 position. This arrangement imparts unique electronic and steric properties, which are critical for its role in cross-coupling reactions and other advanced synthetic methodologies. The presence of trifluoromethyl groups enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl has surged due to their applications in biomedical research and electronic materials. Fluorinated aromatic compounds are known for their ability to improve the bioavailability and binding affinity of pharmaceutical agents. This compound, in particular, has been studied for its potential use in kinase inhibitors and anticancer agents, aligning with the growing focus on precision medicine and targeted therapies.

From an industrial perspective, 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl is also a key building block in the synthesis of liquid crystal materials and organic semiconductors. Its ability to modulate electronic properties makes it suitable for applications in OLEDs (Organic Light-Emitting Diodes) and flexible electronics, which are at the forefront of next-generation display technologies. The compound's compatibility with green chemistry principles further enhances its appeal, as industries strive to adopt sustainable and eco-friendly manufacturing processes.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl?" The synthesis typically involves multi-step reactions, including Suzuki-Miyaura coupling and electrophilic aromatic substitution, to introduce the trifluoromethyl and chloromethyl groups selectively. Advanced techniques such as microwave-assisted synthesis and flow chemistry have also been explored to improve yield and efficiency, addressing the need for scalable production methods.

Another area of interest is the safety and handling of 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended to ensure safe handling. Regulatory compliance with REACH and other global chemical standards is also a critical consideration for manufacturers and researchers working with this compound.

The versatility of 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl extends to its role in catalysis and polymer chemistry. Its electron-withdrawing trifluoromethyl groups can influence the reactivity of catalytic systems, enabling more efficient transformations in asymmetric synthesis. Additionally, its incorporation into polymer matrices can enhance thermal stability and chemical resistance, making it a candidate for high-performance coatings and adhesives.

As the scientific community continues to explore the potential of fluorinated biphenyl derivatives, 5,3'-Bis(trifluoromethyl)-3-chloromethylbiphenyl stands out as a compound with broad applicability. Its combination of structural features and functional groups positions it as a valuable tool for innovation in multiple industries. Future research is likely to focus on optimizing its synthesis, expanding its applications, and uncovering new roles in emerging technologies such as nanomaterials and bioimaging.